![molecular formula C9H7Cl2NO3 B1621990 2-Chloro-5-[(chloroacetyl)amino]benzoic acid CAS No. 869950-77-6](/img/structure/B1621990.png)
2-Chloro-5-[(chloroacetyl)amino]benzoic acid
Overview
Description
“2-Chloro-5-[(chloroacetyl)amino]benzoic acid” is a chemical compound with the CAS Number: 869950-77-6 . It has a molecular weight of 248.06 and its linear formula is C9H7Cl2NO3 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string:InChI=1S/C9H7Cl2NO3/c10-4-8(13)12-7-2-1-5(11)3-6(7)9(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
. The Canonical SMILES representation is C1=CC(=C(C=C1Cl)C(=O)O)NC(=O)CCl
. Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 248.06 g/mol . It has a topological polar surface area of 66.4 Ų . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . It has a rotatable bond count of 3 .Mechanism of Action
The mechanism of action of 2-Chloro-5-[(chloroacetyl)amino]benzoic acid is not fully understood. It is thought to act as an inhibitor of enzymes involved in the synthesis of certain compounds. It is also thought to act as an activator of enzymes involved in the breakdown of certain compounds. It is also thought to act as a chelator, binding to metal ions and preventing them from taking part in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is thought to act as an inhibitor of certain enzymes involved in the synthesis of certain compounds. It is also thought to act as an activator of certain enzymes involved in the breakdown of certain compounds. It is also thought to act as a chelator, binding to metal ions and preventing them from taking part in certain reactions.
Advantages and Limitations for Lab Experiments
2-Chloro-5-[(chloroacetyl)amino]benzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive to purchase. It is also a relatively simple molecule and can be used in the synthesis of many biologically active compounds. However, it does have some limitations. It is not very soluble in water and is not very stable in the presence of light or heat.
Future Directions
There are a number of potential future directions for the use of 2-Chloro-5-[(chloroacetyl)amino]benzoic acid. It could be used in the synthesis of new pharmaceuticals or other biologically active compounds. It could also be used in the synthesis of polymers, dyes, and other organic compounds. It could also be used in the synthesis of chiral compounds and compounds with potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of this compound could lead to new insights into its mechanism of action and potential therapeutic applications.
Scientific Research Applications
2-Chloro-5-[(chloroacetyl)amino]benzoic acid is a useful compound for scientific research. It has been used in the synthesis of many biologically active compounds, including pharmaceuticals. It has also been used in the synthesis of polymers, dyes, and other organic compounds. It has been used in the synthesis of chiral compounds, which are compounds that can exist in two different forms. It has also been used in the synthesis of compounds with potential therapeutic applications.
properties
IUPAC Name |
2-chloro-5-[(2-chloroacetyl)amino]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Cl2NO3/c10-4-8(13)12-5-1-2-7(11)6(3-5)9(14)15/h1-3H,4H2,(H,12,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMMJNLFFBNGTJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CCl)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401821 | |
Record name | 2-chloro-5-[(2-chloroacetyl)amino]benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
869950-77-6 | |
Record name | 2-chloro-5-[(2-chloroacetyl)amino]benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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